3-bromo-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 3-bromo-2H-pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C6H4BrN3/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H,8,9,10)
• InChI Key: ZGHQNXGPKYUHJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2N=C1)Br
• Molecular Formula: C6H4BrN3
• DSSTOX Substance ID: DTXSID10499128
• Molecular Weight: 198.02 g/mol
• CAS RN: 68618-36-0

Description

3-Bromo-1H-pyrazolo[3,4-b]pyridine is a synthetic intermediate used in the synthesis of various compounds. It is a light yellow solid.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been extensively studied. The methods for synthesis are systematized according to the method to assemble the pyrazolopyridine system. A novel [3 + 1 + 1 + 1] cyclization reaction for the synthesis of compounds based on a 5-cyano-1H-pyrazolo[3,4-b]pyridine skeleton from aryl methyl ketones, malononitrile and 5-aminopyrazoles has been established.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridine is a common fragment used in the synthesis of kinase inhibitors. Its pyrazolo portion is suitable as a hydrogen bond center. Simultaneously, the pyridine is thought to have a π–π stacking interaction.

Chemical Reactions Analysis

The first and second steps in the condensation, namely, nucleophilic displacement of SMe in OKDTA by the C (5) primary amine or C (4) of the pyrazole followed by cyclization to generate the annulated pyridine ring, will be promoted by an acid catalyst.

Physical And Chemical Properties Analysis

3-Bromo-1H-pyrazolo[3,4-b]pyridine is a light yellow solid.

Scientific Research Applications

Biomedical Applications

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Synthesis Methods

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Fluorescence Properties

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Inhibitor Potency

. However, the specific details of this application are not available in the search results.

Drug Development

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Chemical Research

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Mechanism of Action

Target of Action: Tropomyosin Receptor Kinases (TRKs)

• Upon activation, TRKs phosphorylate their intracellular kinase domain, triggering downstream signaling pathways (e.g., Ras/Erk, PLC-γ, PI3K/Akt) involved in cell proliferation, differentiation, and survival .

Mode of Action: Inhibition of TRKA

• It also showed selectivity for the MCF-7 cell line and HUVEC cell line .

Biochemical Pathways: Downstream Effects

• The Ras/Erk, PLC-γ, and PI3K/Akt pathways play crucial roles in mediating these effects .

Result of Action: Molecular and Cellular Effects

• Reduced cell proliferation, altered differentiation, and potential apoptosis may occur .

Safety and Hazards

When handling 3-bromo-1H-pyrazolo[3,4-b]pyridine, it is advised to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

Based on scaffold hopping and computer-aid drug design, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized and evaluated for their activities to inhibit TRKA. This suggests that 3-bromo-1H-pyrazolo[3,4-b]pyridine and its derivatives have potential for further exploration in the field of medicinal chemistry.

Q & A

Q1: What is the significance of 3-bromo-1H-pyrazolo[3,4-b]pyridine in the synthesis of riociguat?

A1: 3-bromo-1H-pyrazolo[3,4-b]pyridine is a crucial intermediate in the novel synthetic pathway for riociguat developed by the researchers. [] The compound undergoes a palladium-catalyzed cyanation reaction to yield 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile, a key intermediate that is further reacted to obtain riociguat. Notably, the researchers emphasize that this specific bromo-substituted compound (3-bromo-1H-pyrazolo[3,4-b]pyridine) is novel and has not been previously reported in the literature. [] This highlights the significance of this compound in providing an alternative route for the synthesis of riociguat.